Design and synthesis of medium-bandgap small-molecule electron acceptors for efficient tandem solar cells†
Journal of Materials Chemistry A Pub Date: 2018-06-27 DOI: 10.1039/C8TA04405H
Abstract
Medium-bandgap small-molecule acceptors including YITI-0F, YITI-2F, and YITI-4F with a thiophene π-bridge are designed and synthesized. The PBDB-T:YITI-2F-based device shows the best photovoltaic performance with a PCE of up to 10.05%, a Voc of 0.93 V, a Jsc of 15.54 mA cm−2 and a FF of 69%. Tandem devices are fabricated by applying it as a front cell and the PTB7-Th:ATT-2-based device as a rear cell, giving a high PCE up to 11.86%.
Recommended Literature
- [1] Oligomer preparation from hexane by radical polyaddition with bis(α-trifluoromethyl-β,β-difluorovinyl) terephthalate†
- [2] Colorado beetle: pest on the move
- [3] Annual Chemical Congress
- [4] Stereoselective polymerization of rac-lactide catalyzed by zwitterionic calcium complexes†
- [5] Front cover
- [6] Long-term spatiotemporal and highly specific imaging of the plasma membrane of diverse plant cells using a near-infrared AIE probe†
- [7] A solvent-dependent chemosensor for fluorimetric detection of Hg2+ and colorimetric detection of Cu2+ based on a new diarylethene with a rhodamine B unit†
- [8] Raman spectroscopic analysis of high molecular weight proteins in solution – considerations for sample analysis and data pre-processing†
- [9] Exploiting the extended π-system of perylene bisimide for label-free single-molecule sensing†
- [10] Two photochromic methylated nicotinohydrazide iodoargentate hybrids†
